Cas no 157008-64-5 (1,6,10,14-Hexadecatetraen-3-ol, 3,7,11,15-tetramethyl-, (3S,6E,10E)-)

• Product Name: 1,6,10,14-Hexadecatetraen-3-ol, 3,7,11,15-tetramethyl-, (3S,6E,10E)-
• CAS No: 157008-64-5
• MF: C₂₀H₃₄O
• MW: 290.48336648941
• CID: 1335287
• PubChem ID: 13118571
• Update Time: 2025-04-20

1,6,10,14-Hexadecatetraen-3-ol, 3,7,11,15-tetramethyl-, (3S,6E,10E)- Chemical and Physical Properties

Names and Identifiers

• 1,6,10,14-Hexadecatetraen-3-ol, 3,7,11,15-tetramethyl-, (3S,6E,10E)-
• 1,6,10,14-Hexadecatetraen-3-ol, 3,7,11,15-tetramethyl-, (S-(E,E))-
• UNII-J5TL18A54U
• J5TL18A54U
• (+)-Geranyllinalool
• Q27281233
• Geranyllinalool, (+)-
• 157008-64-5

• Inchi： 1S/C20H34O/c1-7-20(6,21)16-10-15-19(5)14-9-13-18(4)12-8-11-17(2)3/h7,11,13,15,21H,1,8-10,12,14,16H2,2-6H3/b18-13+,19-15+/t20-/m1/s1
• InChI Key： IQDXAJNQKSIPGB-WAYIDIRISA-N
• SMILES： O[C@@](C=C)(C)CC/C=C(\C)/CC/C=C(\C)/CC/C=C(\C)/C

Computed Properties

• Exact Mass: 290.26112
• Monoisotopic Mass: 290.260965704g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 21
• Rotatable Bond Count: 10
• Complexity: 394
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.4
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• PSA: 20.23

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Acyclic diterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Diterpenoids Acyclic diterpenoids